Cas no 1359394-47-0 (N-(4-ethoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(4-ethoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359394-47-0
• MF: C₂₂H₂₃N₃O₂S
• MW: 393.501923799515
• CID: 5399517
• Update Time: 2025-10-31

N-(4-ethoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(4-Ethoxyphenyl)amino]-3-quinolinyl]-4-thiomorpholinylmethanone
• N-(4-ethoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H23N3O2S/c1-2-27-17-9-7-16(8-10-17)24-21-18-5-3-4-6-20(18)23-15-19(21)22(26)25-11-13-28-14-12-25/h3-10,15H,2,11-14H2,1H3,(H,23,24)
• InChI Key： MFYABPAHLBIRSJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(OCC)C=C2)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.8±50.0 °C(Predicted)
• pka: 6.50±0.50(Predicted)

Additional information on N-(4-ethoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

N-(4-Ethoxyphenyl)-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine: A Comprehensive Overview

The compound N-(4-Ethoxyphenyl)-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine (CAS No.1359394-47-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have shed light on its properties, making it a subject of interest for researchers worldwide.

The molecular structure of N-(4-Ethoxyphenyl)-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine is characterized by a quinoline core, which serves as a versatile scaffold for various functional groups. The presence of the ethoxyphenyl group at position 4 and the thiomorpholine carbonyl group at position 3 introduces significant electronic and steric effects, influencing the compound's reactivity and solubility. These features make it an ideal candidate for exploring novel drug delivery systems and bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, achieving higher yields and purities. The compound's stability under various conditions has also been evaluated, revealing its suitability for use in diverse chemical environments.

In terms of biological activity, N-(4-Ethoxyphenyl)-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine has shown potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits selective inhibition of cyclooxygenase enzymes, which are key players in inflammatory processes. This property positions it as a promising lead compound for the development of novel anti-inflammatory drugs.

Moreover, the compound's ability to act as a ligand in metalloenzyme inhibition has been explored. Its interaction with metal ions such as zinc and copper has been studied using X-ray crystallography and molecular docking simulations. These studies have provided insights into its potential applications in metalloenzyme-targeted therapies.

The application of N-(4-Ethoxyphenyl)-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers on various substrates has been investigated, highlighting its potential use in the fabrication of advanced materials with tailored properties.

Looking ahead, ongoing research is focused on enhancing the bioavailability of this compound through structural modifications. Techniques such as prodrug design and nanoparticle encapsulation are being explored to improve its pharmacokinetic profile, making it more suitable for therapeutic applications.

In conclusion, N-(4-Ethoxyphenyl)-3-(Thiomorpholine-4-Carbonyl)Quinolin-4-Amine (CAS No.1359394-47-0) is a multifaceted compound with vast potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, continue to drive innovative research directions. As our understanding of this compound deepens, it is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.